Cas no 1692688-52-0 (1-3-(dimethylamino)propyl-1H-imidazol-2-amine)

• Product Name: 1-3-(dimethylamino)propyl-1H-imidazol-2-amine
• CAS No: 1692688-52-0
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5933636
• PubChem ID: 106559553
• Update Time: 2025-10-25

1-3-(dimethylamino)propyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-1H-imidazol-2-amine
• 1-[3-(dimethylamino)propyl]-1H-imidazol-2-amine
• EN300-1109828
• 1692688-52-0

• Inchi： 1S/C8H16N4/c1-11(2)5-3-6-12-7-4-10-8(12)9/h4,7H,3,5-6H2,1-2H3,(H2,9,10)
• InChI Key： IWEGFYPQRDNHIJ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCCN(C)C

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-3-(dimethylamino)propyl-1H-imidazol-2-amine

1-3-(Dimethylamino)propyl-1H-imidazol-2-amine (CAS No. 1692688-52-0): A Comprehensive Overview

1-3-(Dimethylamino)propyl-1H-imidazol-2-amine, a compound with the CAS registry number 1692688-52-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 1H-imidazol derivatives like this compound is characterized by a five-membered ring containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity.

The synthesis of 1-3-(dimethylamino)propyl-1H-imidazol-2-amine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The presence of the dimethylamino group attached to the propyl chain introduces steric effects and enhances the compound's basicity, making it a valuable intermediate in various chemical transformations. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in drug discovery.

One of the most notable applications of this compound is in the field of drug design and development. Researchers have explored its ability to act as a scaffold for designing inhibitors targeting various enzymes and receptors. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have demonstrated that derivatives of this compound exhibit promising activity against kinases and other therapeutic targets. The imidazole ring in this molecule plays a crucial role in mediating interactions with biological systems, making it an attractive candidate for further investigation.

In addition to its pharmacological applications, 1H-imidazole derivatives like this compound have found utility in materials science. Their ability to coordinate with metal ions has led to their use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent advancements in this area, as reported in *Chemistry - A European Journal*, have showcased their potential for gas storage, catalysis, and sensing applications. The dimethylamino group further enhances the versatility of this compound by providing additional functionalization sites for tailoring MOF properties.

The chemical stability and reactivity of 1-3-(dimethylamino)propyl-1H-imidazol-2-amine make it an ideal candidate for exploring novel synthetic pathways. For example, researchers have utilized it as a precursor for synthesizing fluorescent probes and sensors. These probes have been employed in live-cell imaging studies to monitor intracellular environments, offering new insights into cellular processes. The ability to modify the molecule's structure while retaining its core functionality underscores its importance as a versatile building block.

From an environmental perspective, there is growing interest in understanding the fate and behavior of such compounds in natural systems. Studies conducted under green chemistry principles aim to assess their biodegradability and potential ecological impacts. Preliminary findings suggest that derivatives like this compound exhibit moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in the chemical industry.

In conclusion, 1H-imidazole derivatives, particularly 1-3-(dimethylamino)propyl-1H-imidazol-2-amine (CAS No. 1692688-52), represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthetic methodologies and biological applications, position them as key players in future research endeavors. As ongoing studies continue to uncover new potentials for these molecules, their role in advancing science and technology is set to grow significantly.